Cas no 52670-94-7 ((+-)-4-Megastigmen-3,9-dion)
(+-)-4-Megastigmen-3,9-dion structure
Product Name:(+-)-4-Megastigmen-3,9-dion
CAS No:52670-94-7
MF:C13H20O2
MW:208.296704292297
CID:2035205
Update Time:2025-03-25
(+-)-4-Megastigmen-3,9-dion Chemical and Physical Properties
Names and Identifiers
-
- (+-)-4-Megastigmen-3,9-dion
- (6R)-4-megastigmen-3,9-dione
- 3-oxodihydro-alpha-ionone
- 4-(2,6,6-Trimethyl-4-oxocyclohex-2-enyl)butan-2-one
- 4-Megastigmen-3,9-dion
- 4-megastigmen-3,9-dione
- 4-megastigmene-3,9-dione
- (-)-7,8-Dihydro-alpha-ionone
- 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-, (4R)-
-
- Inchi: 1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
- InChI Key: GSTVTHMQXVKNQF-UHFFFAOYSA-N
- SMILES: CC(CCC1C(C)(C)CC(=O)C=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- XLogP3: 2.015
Experimental Properties
- Density: 0.945±0.06 g/cm3(Predicted)
- Boiling Point: 307.3±21.0 °C(Predicted)
(+-)-4-Megastigmen-3,9-dion Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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